Tetrabutylammonium difluorotriphenylsilicate(IV)

Specification

• CAS No.: 163931-61-1
• Molecular Formula: C34H51F2NSi
• Molecular Weight: 539.9 g/mol
• IUPAC Name: difluoro(triphenyl)silanuide;tetrabutylazanium
• Standard InChI: InChI=1S/C18H15F2Si.C16H36N/c19-21(20,16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4/h1-15H;5-16H2,1-4H3/q-1;+1
• Standard InChI Key: RQBKGJOQACIQDG-UHFFFAOYSA-N
• SMILES: CCCC[N+](CCCC)(CCCC)CCCC.C1=CC=C(C=C1)[Si-](C2=CC=CC=C2)(C3=CC=CC=C3)(F)F
• Canonical SMILES: CCCC[N+](CCCC)(CCCC)CCCC.C1=CC=C(C=C1)[Si-](C2=CC=CC=C2)(C3=CC=CC=C3)(F)F

Introduction

Tetrabutylammonium difluorotriphenylsilicate(IV), with the CAS number 163931-61-1, is a complex organic compound that plays a significant role in various scientific applications. Its molecular formula is C34H51F2NSi, and it has a molecular weight of approximately 539.86 g/mol. This compound is characterized by its white to almost white crystalline appearance and is soluble in most organic solvents.

Uses and Applications

This compound serves multiple purposes across different fields:

Catalysis

In catalysis, tetrabutylammonium difluorotriphenylsilicate(IV) facilitates the synthesis of organic compounds by enhancing reaction rates or lowering activation energies.

Antimicrobial Activity

While not extensively studied for this specific compound, related quaternary ammonium salts exhibit antimicrobial properties.

Table: Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Characteristics
Tetrabutylammonium fluoride	C16H36FN	Used primarily as a fluoride source; less complex structure
Triphenylsilane	C18H15Si	Lacks fluorine; used in silicon chemistry applications
Tetrabutylammonium bromide	C16H36BrN	Halogenated ammonium salt; serves different catalytic roles
Diphenyldichlorosilane	C12H10Cl2Si	Chlorinated variant; used in silane coupling reactions

Preparation Methods

The preparation of tetrabutylammonium difluorotriphenyllilicate(IV) typically involves reacting triphenylyl fluoride with tetrabbutylliamonium fluoride (TBAF), or alternatively by reacting triphnylsilane with teterbutylliamonium hydrogen dilluorde.

Safety Considerations

This compound is classified as hazardous material due to its corrosive nature (Signal Word: Danger). Proper handling requires protective measures such as gloves and safety glasses (Precautionary Statements: P280-P305+P351+P338-P310). Storage should be conducted under inert conditions at room temperature away from light sources.

UN Number:
3261
Class:
8
Packing Group:
Ⅱ

Given its hazardous classification, shipping involves additional fees depending on quantity and destination.